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Compound of Interest

Compound Name: Naphthol AS-Bl phosphate

Cat. No.: B159462

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for Naphthol AS-BI
phosphate, a commonly used substrate in enzyme histochemistry. The information is compiled
from various safety data sheets and product information resources to ensure a thorough
understanding of its handling, storage, and potential hazards.

Section 1: Chemical and Physical Properties

Naphthol AS-BI phosphate is a crystalline solid, typically appearing as a white to light yellow
powder.[1][2] It is utilized in laboratory settings as a substrate for detecting acid and alkaline
phosphatase activity.[3][4][5] The following table summarizes its key chemical and physical
properties.
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Property Value References
CAS Number 1919-91-1 [41[6]
Molecular Formula C1sH1sBrNOsP [2][3][4]
Molecular Weight 452.2 g/mol [21[31[4]
Appearance White to light yellow powder [1]
Purity 295% to =98% (HPLC) (11121171
Methanol: 50 mg/mLDMSO: 20
mg/mLDMF: 20
mg/mLEthanol: approx. 2
Solubility mg/mLWater: 50 mg/mL [11121131181

(disodium salt
hydrate)DMSO:PBS (pH 7.2)
(1:3): approx. 0.25 mg/mL

Storage Temperature

-20°C

(11218l

Stability

> 4 years at -20°C

[2](3]

UV/Vis Maximum

Amax: 242 nm

[2](3]

Section 2: Hazard Identification and Classification

Naphthol AS-BI phosphate is classified as hazardous under the 2012 OSHA Hazard
Communication Standard (29 CFR 1910.1200).[6] The primary hazards are related to irritation
of the skin, eyes, and respiratory system.[6]
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Hazard

L Category GHS Code Hazard Statement
Classification
Skin o

] o Category 2 H315 Causes skin irritation
Corrosion/Irritation
Serious Eye Causes serious eye

o Category 2A H319 o

Damage/Eye Irritation irritation

Specific target organ ]
o _ May cause respiratory
toxicity (single Category 3 H335 T
irritation
exposure)

GHS Label Elements:
 Signal Word: Warning[6]
e Hazard Pictogram:
o GHSO07 (Exclamation Mark)

The workflow for hazard identification and communication for Naphthol AS-Bl phosphate is
illustrated in the diagram below.

1 Pictogram: GHS07 I~
Skin Irritation (Exclamation Mark)
(Category 2)
GHS Labeling <1 Signal Word: Warning —

Respiratory Irritation
(Category 3) Hazard Statements:
H315, H319, H335

Hazard Identification
(OSHA 29 CFR 1910.1200)

Eye Irritation
(Category 2A)

Naphthol AS-BI Phosphate
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Caption: GHS Hazard Classification Workflow for Naphthol AS-Bl Phosphate.

Section 3: Toxicological Information

There is limited acute toxicity information available for Naphthol AS-BI phosphate.[6] The
available data, based on Acute Toxicity Estimates (ATE), suggest that the classification criteria

for acute oral, dermal, or inhalation toxicity are not met.[6]

Exposure Route LD50/LC50 Classification
Oral LD50 > 2000 mg/kg Not classified
Dermal LD50 > 2000 mg/kg Not classified
Inhalation LC50 (Mist) > 5 mg/l Not classified

No information is available regarding sensitization or toxicologically synergistic products.[6]
Furthermore, Naphthol AS-BI phosphate is not listed as a carcinogen by IARC, ACGIH, NTP,
or OSHA.[6]

Section 4: Experimental Protocols

4.1 Personal Protective Equipment (PPE) and Handling

When working with Naphthol AS-BI phosphate, it is crucial to use appropriate personal
protective equipment and follow safe handling practices.

e Engineering Controls: Use only outdoors or in a well-ventilated area.[6] Ensure that eyewash
stations and safety showers are close to the workstation.[6]

o Personal Protective Equipment:
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]

o Skin Protection: Wear protective gloves and appropriate protective clothing.[6]
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o Respiratory Protection: A NIOSH/MSHA approved respirator is recommended when
handling large quantities or in poorly ventilated areas.[9]

Handling Procedure:

Avoid contact with skin, eyes, and clothing.[6]

Avoid breathing dust.[6]

Wash hands and any exposed skin thoroughly after handling.[6]

Do not eat, drink, or smoke when using this product.

Keep away from oxidizing agents.[6]

4.2 Preparation of Stock Solutions

Naphthol AS-BI phosphate has varying solubility in different solvents. The following protocols
outline the preparation of stock solutions.

Protocol for preparing a stock solution in an organic solvent (e.g., DMSO, DMF):

Weigh the desired amount of Naphthol AS-BI phosphate powder in a chemical fume hood.

e In a suitable container, add the solvent of choice (e.g., DMSO or DMF for a concentration of
up to 20 mg/mL).[2][3]

¢ The solvent should be purged with an inert gas.[2]

o Mix thoroughly until the solid is completely dissolved.

o Store the stock solution at -20°C for up to one month or -80°C for up to six months.[10]

Protocol for preparing a solution in an aqueous buffer:

e Naphthol AS-BI phosphate is sparingly soluble in aqueous buffers.[2]

o To maximize solubility, first dissolve the compound in DMSO.[2]
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e Then, dilute the DMSO stock solution with the aqueous buffer of choice to the desired final
concentration. For example, a 1:3 solution of DMSO:PBS (pH 7.2) can achieve a solubility of
approximately 0.25 mg/mL.[2][3]

e |tis not recommended to store the aqueous solution for more than one day.[2]

Section 5: First-Aid and Emergency Procedures

In case of exposure to Naphthol AS-BI phosphate, follow these first-aid measures
immediately.

¢ Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[6] If symptoms persist, call a physician.

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[6]
If skin irritation persists, call a physician.

o Eye Contact: Rinse cautiously with water for several minutes.[6][7] Remove contact lenses, if
present and easy to do.[6] Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Ingestion: Clean mouth with water and drink plenty of water afterwards.[6] Get medical
attention if symptoms occur.

The logical flow for responding to an exposure event is depicted in the following diagram.
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Caption: First-Aid Response Workflow for Naphthol AS-BI Phosphate Exposure.
5.1 Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local
circumstances and the surrounding environment.[6]

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.[6]

» Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[6]

Section 6: Storage and Disposal

Storage:

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b159462?utm_src=pdf-body-img
https://www.benchchem.com/product/b159462?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC415310010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC415310010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC415310010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[6]
» To maintain product quality, it is recommended to keep it refrigerated.[6]
o Store away from incompatible materials such as oxidizing agents.[6]
Disposal:

» Dispose of contents/container to an approved waste disposal plant in accordance with local,
regional, and national regulations.[6]

Section 7: Ecological Information

The environmental impact of Naphthol AS-BI phosphate has not been fully investigated. It is
classified as Water Hazard Class 1 (Self-assessment), indicating it is slightly hazardous for
water. It is advised not to allow the undiluted product or large quantities of it to reach ground
water, water courses, or sewage systems.

This technical guide is intended to provide comprehensive safety information for Naphthol AS-
Bl phosphate. Always refer to the specific Safety Data Sheet provided by the supplier for the
most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety of Naphthol
AS-BI Phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159462#naphthol-as-bi-phosphate-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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